Cas no 1803776-91-1 (Ethyl 3,4-dibromo-2-fluorobenzoate)
Ethyl 3,4-dibromo-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3,4-dibromo-2-fluorobenzoate
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- Inchi: 1S/C9H7Br2FO2/c1-2-14-9(13)5-3-4-6(10)7(11)8(5)12/h3-4H,2H2,1H3
- InChI Key: HXFOMSDARCWLEU-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(C(=O)OCC)=C1F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Topological Polar Surface Area: 26.3
Ethyl 3,4-dibromo-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021465-250mg |
Ethyl 3,4-dibromo-2-fluorobenzoate |
1803776-91-1 | 97% | 250mg |
484.80 USD | 2021-06-24 | |
| Alichem | A013021465-500mg |
Ethyl 3,4-dibromo-2-fluorobenzoate |
1803776-91-1 | 97% | 500mg |
839.45 USD | 2021-06-24 | |
| Alichem | A013021465-1g |
Ethyl 3,4-dibromo-2-fluorobenzoate |
1803776-91-1 | 97% | 1g |
1,534.70 USD | 2021-06-24 | |
| Aaron | AR021GCN-250mg |
Ethyl 3,4-dibromo-2-fluorobenzoate |
1803776-91-1 | 95% | 250mg |
$500.00 | 2025-02-13 | |
| Aaron | AR021GCN-1g |
Ethyl 3,4-dibromo-2-fluorobenzoate |
1803776-91-1 | 95% | 1g |
$800.00 | 2025-02-13 |
Ethyl 3,4-dibromo-2-fluorobenzoate Related Literature
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on Ethyl 3,4-dibromo-2-fluorobenzoate
Comprehensive Overview of Ethyl 3,4-dibromo-2-fluorobenzoate (CAS No. 1803776-91-1)
Ethyl 3,4-dibromo-2-fluorobenzoate (CAS No. 1803776-91-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring dibromo and fluoro substituents on a benzoate backbone, makes it a valuable building block for designing complex molecules. The compound's ethyl ester group enhances its solubility in organic solvents, facilitating its application in cross-coupling reactions and other synthetic pathways.
In recent years, the demand for halogenated benzoates like Ethyl 3,4-dibromo-2-fluorobenzoate has surged due to their role in developing next-generation pharmaceuticals and electronic materials. Researchers are particularly interested in its potential for creating fluorinated drug candidates, as the introduction of fluorine atoms often improves metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapies, where such compounds play a pivotal role.
The synthesis of Ethyl 3,4-dibromo-2-fluorobenzoate typically involves electrophilic aromatic substitution and esterification processes. Its CAS No. 1803776-91-1 ensures precise identification in chemical databases, addressing the need for traceability and regulatory compliance in global supply chains. Industries prioritize this compound for its consistency in high-purity formulations, which is critical for GMP-certified production.
From an environmental perspective, the compound's halogenated aromatic structure necessitates careful handling to align with green chemistry principles. Innovations in catalytic bromination and solvent recovery are reducing its ecological footprint, responding to the increasing focus on sustainable chemical manufacturing. These advancements are frequently discussed in forums on circular economy and eco-friendly synthesis.
Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Ethyl 3,4-dibromo-2-fluorobenzoate. Its chromatographic purity is a key parameter for end-users, especially in API development. The compound's stability under various storage conditions is another area of interest, with studies exploring its degradation pathways to ensure long-term usability.
In summary, Ethyl 3,4-dibromo-2-fluorobenzoate (CAS No. 1803776-91-1) exemplifies the intersection of structural versatility and industrial applicability. Its relevance to cutting-edge research and sustainable practices positions it as a compound of enduring significance in modern chemistry.
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